Prop-2-en-1-yl 5-(4-chlorophenyl)-7-methyl-2-[(2-methylpropyl)sulfanyl]-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• Molecular Formula: C22H24ClN3O3S
• Molecular Weight: 446.0 g/mol
• IUPAC Name: prop-2-enyl 5-(4-chlorophenyl)-7-methyl-2-(2-methylpropylsulfanyl)-4-oxo-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H24ClN3O3S/c1-5-10-29-21(28)16-13(4)24-19-18(17(16)14-6-8-15(23)9-7-14)20(27)26-22(25-19)30-11-12(2)3/h5-9,12,17H,1,10-11H2,2-4H3,(H2,24,25,26,27)
• InChI Key: IHHYPVVWIYZTOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)N=C(NC2=O)SCC(C)C)C3=CC=C(C=C3)Cl)C(=O)OCC=C

Description

PROP-2-EN-1-YL 5-(4-CHLOROPHENYL)-7-METHYL-2-[(2-METHYLPROPYL)SULFANYL]-4-OXO-3H,4H,5H,8H-PYRIDO[2,3-D]PYRIMIDINE-6-CARBOXYLATE is a complex organic compound with a unique structure that includes a pyrido[2,3-d]pyrimidine core

Preparation Methods

The synthesis of PROP-2-EN-1-YL 5-(4-CHLOROPHENYL)-7-METHYL-2-[(2-METHYLPROPYL)SULFANYL]-4-OXO-3H,4H,5H,8H-PYRIDO[2,3-D]PYRIMIDINE-6-CARBOXYLATE typically involves multiple steps. The synthetic route often starts with the preparation of the pyrido[2,3-d]pyrimidine core, followed by the introduction of various substituents. Reaction conditions such as temperature, solvents, and catalysts play a crucial role in the efficiency and yield of the synthesis. Industrial production methods may involve optimization of these conditions to scale up the process while maintaining high purity and yield.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

PROP-2-EN-1-YL 5-(4-CHLOROPHENYL)-7-METHYL-2-[(2-METHYLPROPYL)SULFANYL]-4-OXO-3H,4H,5H,8H-PYRIDO[2,3-D]PYRIMIDINE-6-CARBOXYLATE has several scientific research applications:

Chemistry: It is used in the study of organic synthesis and reaction mechanisms.

Biology: The compound can be used in biological assays to study its effects on various biological pathways.

Medicine: It has potential therapeutic applications and can be used in drug development.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and affecting various cellular pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

PROP-2-EN-1-YL 5-(4-CHLOROPHENYL)-7-METHYL-2-[(2-METHYLPROPYL)SULFANYL]-4-OXO-3H,4H,5H,8H-PYRIDO[2,3-D]PYRIMIDINE-6-CARBOXYLATE can be compared with other similar compounds such as:

3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one: This compound has a similar structure but different substituents, leading to different properties and applications.

(2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one: Another similar compound with different substituents, affecting its chemical reactivity and applications.